5-Chloro-2-(piperidin-4-ylmethoxy)pyridine
Overview
Description
5-Chloro-2-(piperidin-4-ylmethoxy)pyridine is a chemical compound with the molecular formula C11H15ClN2O and a molecular weight of 226.7 . It is used in various chemical reactions and has potential applications in the pharmaceutical industry .
Synthesis Analysis
The synthesis of piperidine derivatives, such as 5-Chloro-2-(piperidin-4-ylmethoxy)pyridine, involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives . Specific methods of piperidine synthesis have been widely studied and reviewed .Molecular Structure Analysis
The molecular structure of 5-Chloro-2-(piperidin-4-ylmethoxy)pyridine consists of a pyridine ring attached to a piperidine ring via a methoxy group . The InChI code for this compound is 1S/C11H15ClN2O/c12-11-2-1-10(7-14-11)15-8-9-3-5-13-6-4-9/h1-2,7,9,13H,3-6,8H2 .Scientific Research Applications
Synthesis of Piperidine Derivatives
5-Chloro-2-(piperidin-4-ylmethoxy)pyridine: is a valuable intermediate in the synthesis of piperidine derivatives. These derivatives are crucial in the pharmaceutical industry, as they are present in more than twenty classes of pharmaceuticals, including alkaloids . The compound’s structure allows for various intra- and intermolecular reactions, leading to the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Pharmacological Applications
The piperidine moiety within 5-Chloro-2-(piperidin-4-ylmethoxy)pyridine is significant for designing drugs. Piperidine derivatives have been evaluated for their potential pharmacological applications, including anticancer activities . The structural flexibility of the compound allows for the development of innovative pharmaceuticals targeting various diseases.
Agrochemical Development
This compound also plays a role in the agrochemical industry. Its structural motif is found in active agrochemical ingredients, where it contributes to the protection of crops from pests. The combination of the pyridine moiety with other functional groups can lead to the development of novel agrochemicals .
Biological Activity Research
The unique physicochemical properties of 5-Chloro-2-(piperidin-4-ylmethoxy)pyridine make it an interesting subject for biological activity research. Its derivatives’ biological activities are attributed to the unique characteristics of the pyridine and piperidine moieties, which are often explored in drug discovery .
Veterinary Medicine
In veterinary medicine, the piperidine derivatives of this compound are used to create treatments for animals. The pharmacological properties that benefit human medicine are also applicable to veterinary products, leading to improved health outcomes for various animal species .
Functional Materials
The compound’s derivatives are investigated for their use in functional materials. The presence of the piperidine ring can influence the physical properties of materials, potentially leading to advancements in material sciences .
Organic Synthesis Methodology
5-Chloro-2-(piperidin-4-ylmethoxy)pyridine: is involved in the development of new methodologies for organic synthesis. Its structure allows for the exploration of novel cyclization, cycloaddition, and multicomponent reactions, which are fundamental in organic chemistry .
Fluorinated Compound Research
The research into fluorinated compounds, which are increasingly important in various industries, often involves derivatives of 5-Chloro-2-(piperidin-4-ylmethoxy)pyridine . The compound’s derivatives can be used to study the effects of fluorination on biological activity and physical properties .
Safety and Hazards
Future Directions
The future directions for research on 5-Chloro-2-(piperidin-4-ylmethoxy)pyridine and other piperidine derivatives involve the development of fast and cost-effective methods for the synthesis of substituted piperidines . This is an important task of modern organic chemistry due to the significant role of piperidine derivatives in the pharmaceutical industry .
properties
IUPAC Name |
5-chloro-2-(piperidin-4-ylmethoxy)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15ClN2O/c12-10-1-2-11(14-7-10)15-8-9-3-5-13-6-4-9/h1-2,7,9,13H,3-6,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKYPJULWOVHENQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1COC2=NC=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-(piperidin-4-ylmethoxy)pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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